Cas no 1701637-09-3 (4-(4-bromo-3-chloro-2-fluorophenyl)tetrahydro-2H-pyran-4-ol)

• Product Name: 4-(4-bromo-3-chloro-2-fluorophenyl)tetrahydro-2H-pyran-4-ol
• CAS No: 1701637-09-3
• MF: C₁₁H₁₁BrClFO₂
• MW: 309.559245347977
• CID: 6781358
• Update Time: 2025-08-03

4-(4-bromo-3-chloro-2-fluorophenyl)tetrahydro-2H-pyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-chloro-2-fluorophenyl)tetrahydro-2H-pyran-4-ol

• Inchi： 1S/C11H11BrClFO2/c12-8-2-1-7(10(14)9(8)13)11(15)3-5-16-6-4-11/h1-2,15H,3-6H2
• InChI Key： RSHODGFYVIQVRW-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=C(Br)C(Cl)=C2F)(O)C1

Experimental Properties

• Density: 1.634±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 408.0±45.0 °C(Predicted)
• pka: 12.67±0.20(Predicted)

Additional information on 4-(4-bromo-3-chloro-2-fluorophenyl)tetrahydro-2H-pyran-4-ol

Chemical Profile of 4-(4-bromo-3-chloro-2-fluorophenyl)tetrahydro-2H-pyran-4-ol (CAS No. 1701637-09-3)

4-(4-bromo-3-chloro-2-fluorophenyl)tetrahydro-2H-pyran-4-ol, identified by its CAS number 1701637-09-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This tetrahydropyran derivative is characterized by a benzene ring substituted with bromine, chlorine, and fluorine atoms, which contribute to its distinct electronic and steric properties. The presence of the tetrahydropyran scaffold further enhances its potential as a building block for the development of novel therapeutic agents.

The compound’s molecular structure, featuring a polar tetrahydropyranol moiety attached to a halogenated aromatic ring, makes it an intriguing candidate for further exploration in drug discovery. The combination of hydrophobic and hydrophilic regions within the molecule suggests versatile interactions with biological targets, which could be exploited for therapeutic applications. Recent studies have highlighted the importance of such multifunctional scaffolds in modulating biological pathways, particularly in the context of oncology and inflammation.

In the realm of medicinal chemistry, the synthesis and optimization of 4-(4-bromo-3-chloro-2-fluorophenyl)tetrahydro-2H-pyran-4-ol have been influenced by advancements in synthetic methodologies that allow for efficient introduction and manipulation of halogen substituents. The bromo, chloro, and fluoro groups not only enhance the compound’s lipophilicity but also serve as handles for further derivatization via cross-coupling reactions. These reactions are pivotal in constructing more complex molecules with improved pharmacological profiles.

Recent research has demonstrated that halogenated aromatic compounds often exhibit enhanced binding affinity to biological targets due to their ability to engage in multiple non-covalent interactions. For instance, the bromo and chloro substituents can participate in π-stacking interactions with aromatic residues in proteins, while the fluoro group can influence metabolic stability and binding kinetics. Such features make 4-(4-bromo-3-chloro-2-fluorophenyl)tetrahydro-2H-pyran-4-ol a promising candidate for designing small-molecule inhibitors targeting enzymes involved in critical biological processes.

The tetrahydropyranol group in this compound contributes to its solubility and metabolic profile, which are crucial factors in drug development. The presence of an alcohol functional group allows for potential hydrogen bonding interactions with biological targets, thereby increasing binding specificity. Moreover, the tetrahydropyran scaffold is known to be relatively stable under physiological conditions, making it an attractive motif for long-term bioavailability.

Current investigations into 4-(4-bromo-3-chloro-2-fluorophenyl)tetrahydro-2H-pyran-4-ol have focused on its potential applications in addressing inflammatory and autoimmune disorders. Preliminary studies suggest that derivatives of this compound may modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK cascades. The ability to fine-tune the pharmacological properties through structural modifications offers a strategic advantage in developing targeted therapies.

The compound’s structural features also make it relevant in the context of neurological disorders, where halogenated aromatic compounds have shown promise as modulators of neurotransmitter systems. The interplay between electronic effects and steric hindrance provided by the halogen substituents could be leveraged to develop novel agents with improved selectivity over existing treatments.

In conclusion, 4-(4-bromo-3-chloro-2-fluorophenyl)tetrahydro-2H-pyran-4-ol (CAS No. 1701637-09-3) represents a compelling scaffold for medicinal chemistry innovation. Its unique structural attributes, including halogenated aromatic rings and a polar tetrahydropyranol moiety, position it as a valuable intermediate for designing next-generation therapeutics targeting diverse diseases. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in advancing pharmaceutical development.